Cas no 444284-26-8 (N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide)

• Product Name: N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide
• CAS No: 444284-26-8
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5473710
• Update Time: 2025-07-02

N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-(2,6-dimethylphenyl)oxamide
• Ethanediamide, N1-cyclopentyl-N2-(2,6-dimethylphenyl)-
• N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide

• Inchi： 1S/C15H20N2O2/c1-10-6-5-7-11(2)13(10)17-15(19)14(18)16-12-8-3-4-9-12/h5-7,12H,3-4,8-9H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key： FYLUTKFAEOJIGK-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(NC1=C(C)C=CC=C1C)=O

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• pka: 11.72±0.70(Predicted)

Additional information on N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide

Recent Advances in the Study of N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide (CAS: 444284-26-8)

N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide (CAS: 444284-26-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a bioactive molecule with applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, also known by its CAS number 444284-26-8, belongs to the class of diamide derivatives. Its unique structural features, including the cyclopentyl and dimethylphenyl moieties, contribute to its distinct chemical and biological properties. Recent synthetic efforts have focused on optimizing the yield and purity of this compound, with several studies reporting improved methodologies for its preparation. These advancements are crucial for ensuring the reproducibility and scalability of research involving this molecule.

In terms of biological activity, N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide has shown promising results in preliminary screenings. Studies have identified its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. For instance, recent in vitro assays have demonstrated its ability to modulate key signaling molecules, suggesting a possible role in the treatment of conditions such as cancer and autoimmune disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

One of the most notable aspects of this compound is its potential as a lead molecule in drug development. Researchers have highlighted its favorable pharmacokinetic properties, including its stability and bioavailability. These characteristics make it an attractive candidate for further optimization and clinical evaluation. Additionally, computational modeling studies have provided insights into its binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) analyses.

Despite these promising findings, challenges remain in the development of N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide as a therapeutic agent. Issues such as potential off-target effects and metabolic stability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-cyclopentyl-N'-(2,6-dimethylphenyl)ethanediamide (CAS: 444284-26-8) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural and biological properties offer exciting opportunities for drug discovery, but further studies are necessary to fully realize its therapeutic potential. This research brief underscores the importance of continued investigation into this compound and its derivatives, which may lead to the development of novel treatments for a range of diseases.